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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Permabond 910,
a methyl cyanoacrylate adhesive, for mounting diverse samples for light microscopy, scanning
electron microscopy (SEM), and transmission electron microscopy (TEM).

Product Overview and Key Properties

Permabond 910 is a single-part, low-viscosity, fast-curing adhesive that polymerizes at room
temperature.[1][2][3] It is specifically designed for bonding metal surfaces but also
demonstrates excellent adhesion to a wide variety of other materials, including most plastics
and rubbers.[1][2][3] Its rapid fixture time and strong bond strength make it a candidate for
various applications in microscopy sample preparation.

A summary of the key quantitative properties of Permabond 910 is presented in Table 1 for
easy reference and comparison.

Table 1: Quantitative Data Summary for Permabond 910
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Property

Value

Chemical Composition

Methyl cyanoacrylate

Appearance

Colorless Liquid

Viscosity @ 25°C

70-90 mPa.s (cP)

Specific Gravity

11

Fixture/Handling Time

10-15 seconds (Steel, Buna N Rubber,

Phenolic)

Full Cure Time

24 hours

Maximum Gap Fill

0.15 mm (0.006 in)

Temperature Resistance

-55°C to 82°C (-65°F to 180°F)

Outgassing

Low outgassing when fully cured; suitable for

vacuum applications.

Solubility

Soluble in acetone, nitromethane, and

Permabond CA solvent.

Application Notes
Light Microscopy

Permabond 910 can be used as a mounting medium for certain light microscopy applications,

particularly when rapid, permanent mounting is required. However, its use may not be suitable

for all applications, especially those requiring high-resolution cytological detail.

o Compatibility with Stains: Studies have shown that while cyanoacrylate adhesives provide

excellent adhesion, they may not offer the same level of clarity for nuclear and cytoplasmic

details as traditional mounting media like DPX.[4][5][6] Some fading of hematoxylin-stained

sections has been observed with cyanoacrylate-based mountants.[7] It is recommended to

conduct a pilot study to assess the compatibility of Permabond 910 with the specific stains

and tissues being used, especially for long-term storage.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.mmpubl.com/articles-ijcpc/original-research-1
https://www.researchgate.net/publication/26728774_Cyanoacrylate_glue_as_an_alternative_mounting_medium_for_resin-embedded_semithin_sections
https://www.researchgate.net/publication/371114478_Efficacy_of_cyanoacrylate_adhesive_as_a_mounting_medium_for_soft_tissue_sections_as_an_alternative_to_Kirkpatrick_and_Lendrum's_DPX
https://ompj.org/files/opmj%20vol%2011%20no%201%20article5-eba0e9ed3ce8322dfc5cb03f7b67b6a311775263.pdf
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Refractive Index: The refractive index of cyanoacrylate is different from traditional mounting
media, which may affect the visualization of certain cellular structures.[7]

Advantages: The primary advantages of using Permabond 910 for light microscopy are its
rapid curing time and strong adhesion, which can be beneficial for high-throughput
applications or for securing thick or difficult-to-mount sections.

Scanning Electron Microscopy (SEM)

Permabond 910 is a suitable adhesive for mounting samples for SEM analysis due to its low
outgassing properties when fully cured, which is critical for maintaining high vacuum in the
SEM chamber.

Conductivity: As Permabond 910 is non-conductive, it is crucial to ensure a conductive path
from the sample to the SEM stub to prevent charging artifacts. This can be achieved by
using conductive tapes (carbon or copper) or conductive paints (carbon or silver) in
conjunction with the adhesive.

Application Technique: Apply a minimal amount of adhesive to the SEM stub. Place the
sample onto the adhesive and then use conductive paint to create a bridge from the edge of
the sample to the stub. This ensures that the sample is both mechanically stable and
electrically grounded.

Sample Types: Permabond 910 is effective for mounting a variety of dry samples, including
metals, polymers, and ceramics. For porous or outgassing-prone samples, ensure they are
fully dried and that the adhesive is fully cured before introducing them into the SEM.

Transmission Electron Microscopy (TEM)

Permabond 910 can be a valuable tool in the complex workflow of TEM sample preparation,
particularly for securing specimens for sectioning.

o Specific Use Case: A key application of Permabond 910 in TEM is to adhere a specific, pre-
identified region of interest from a larger sample onto a resin block for ultramicrotomy. This is
particularly useful when analyzing specific features within a larger tissue or material sample.
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Workflow Integration: After embedding and polymerizing the main sample in a resin (e.g.,
Epon), the region of interest can be excised and then glued to a blank resin block using a
minimal amount of Permabond 910. This allows for precise targeting of the area to be
sectioned.

Considerations: Ensure that the layer of Permabond 910 is as thin as possible to minimize
its presence in the final sections. The adhesive is not electron-transparent and could
interfere with imaging if it is too thick.

Experimental Protocols
Protocol for Mounting Samples for Light Microscopy

This protocol provides a general guideline for using Permabond 910 as a mounting medium.

Sample Preparation: Process the tissue or sample through standard histological techniques,
including fixation, dehydration, clearing, and staining.

Final Clearing: After the final staining step, ensure the sample is thoroughly dehydrated and
cleared in an appropriate solvent (e.g., xylene).

Slide Preparation: Place the prepared section on a clean, dry microscope slide.

Adhesive Application: Apply a very small drop of Permabond 910 to the center of the
coverslip. Do not apply directly to the tissue section to avoid potential damage.

Mounting: Carefully lower the coverslip onto the tissue section at a 45-degree angle to allow
the adhesive to spread evenly and to minimize the formation of air bubbles.

Curing: Gently apply even pressure to the coverslip to create a thin, uniform layer of
adhesive. The adhesive will set in a few seconds. Allow for a full cure of 24 hours for optimal
bond strength.

Cleaning: Excess adhesive can be carefully removed from the edges of the coverslip using a
razor blade after it has cured.

Protocol for Mounting Samples for SEM
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This protocol details the steps for mounting a sample for SEM analysis using Permabond 910
to ensure both mechanical stability and electrical conductivity.

Stub Preparation: Ensure the SEM stub is clean and free of any contaminants. Label the
stub for sample identification.

Conductive Tape Application: Place a piece of double-sided conductive carbon tape onto the
surface of the SEM stub.

Adhesive Application: Apply a very small, thin layer of Permabond 910 to the center of the
carbon tape.

Sample Placement: Using tweezers, carefully place the sample onto the adhesive. Gently
press the sample to ensure good contact.

Establishing a Conductive Path:

o Apply conductive carbon or silver paint to create a continuous path from the edge of the
sample to the carbon tape and the metal of the SEM stub.

o Ensure the paint makes good contact with both the sample and the stub.

Curing: Allow the Permabond 910 to cure completely (at least 24 hours is recommended) in
a desiccator to prevent moisture absorption and to ensure minimal outgassing in the SEM.

Final Check: Before loading into the SEM, ensure that all components are securely fastened
and that there are no loose particles.

Protocol for Mounting a Region of Interest for TEM
Sectioning

This protocol describes how to use Permabond 910 to mount a specific region of interest for
ultramicrotomy.

o Sample Preparation: The sample should be fixed, dehydrated, and embedded in a suitable
resin (e.g., Epon, Araldite) according to standard TEM protocols.
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« |dentification of Region of Interest (ROI): Using a light microscope, identify the specific area
of the embedded sample that you wish to section for TEM.

o Excision of ROI: Carefully excise the identified ROI from the larger resin block using a fine
saw or a razor blade.

e Preparation of Mounting Block: Use a blank, fully polymerized resin block as the mounting
stub. Ensure the mounting surface is flat and clean.

» Adhesive Application: Apply a minuscule amount of Permabond 910 to the flat surface of the
blank resin block.

e Mounting the ROI:
o Carefully orient and place the excised ROI onto the drop of adhesive on the blank block.
o Gently press the ROI to ensure a thin, uniform bond line.

e Curing: Allow the adhesive to cure completely (a few minutes for handling strength, 24 hours
for full cure) before proceeding to trimming and sectioning.

e Trimming and Sectioning: Once cured, the mounted ROI can be trimmed and sectioned
using an ultramicrotome as per standard procedures.

Diagrams
Experimental Workflow for SEM Sample Mounting

Preparation Mounting Grounding Finalization

Clean & Label Apply Conductive Apply Thin Layer Place Sample Cure Adhesive .
®_’| SEM Stub Carbon Tape of Permabond 910 on Adhesive (24 hours) Load into SEM

Create Conductive Path
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—»>

Click to download full resolution via product page

Caption: Workflow for SEM sample mounting with Permabond 910.
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Caption: Mounting a region of interest for TEM with Permabond 910.

Troubleshooting

e Problem: Sample charging in the SEM.
o Solution: Ensure a continuous conductive path from the sample to the stub. Use
conductive paint to bridge any gaps between the sample and the conductive tape/stub.

Apply a thinner layer of Permabond 910. Consider sputter coating the sample with a
conductive metal if the issue persists.

o Problem: Air bubbles under the coverslip in light microscopy.

o Solution: Apply the adhesive to the coverslip, not the sample. Lower the coverslip at an
angle to allow air to escape. Use a minimal amount of adhesive.

e Problem: Poor adhesion.

o Solution: Ensure surfaces are clean, dry, and free of grease.[1][2] For some materials, light
abrasion of the surface can improve adhesion.[1][2]

» Problem: Difficulty removing the sample after analysis.

o Solution: Permabond 910 can be dissolved using acetone or nitromethane.[1] Soaking
the mounted sample in one of these solvents will soften the adhesive, allowing for removal
of the sample. This should be done in a well-ventilated area with appropriate personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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